![molecular formula C9H20Cl2N2O B6276111 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride CAS No. 2763756-70-1](/img/no-structure.png)
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride
Overview
Description
1-(Oxan-4-yl)methylazetidin-3-amine dihydrochloride, also known as OXA-MADC, is a synthetic compound used in a variety of scientific research applications. OXA-MADC has been studied for its potential use in the treatment of various diseases and disorders, as well as its potential use in laboratory experiments. This article will discuss the synthesis method of OXA-MADC, its mechanism of action, its biochemical and physiological effects, its advantages and limitations for laboratory experiments, and its potential future directions.
Scientific Research Applications
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride has been studied for its potential use in the treatment of various diseases and disorders, such as Alzheimer's disease, Parkinson's disease, and Huntington's disease. 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride has also been studied for its potential use in the treatment of anxiety, depression, and other disorders. Additionally, 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride has been studied for its potential use in laboratory experiments, such as drug screening, structure-activity relationship studies, and enzyme inhibition studies.
Mechanism of Action
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride acts as an agonist of the GABAA receptor, which is a type of neurotransmitter receptor. This receptor is responsible for mediating inhibitory signals in the brain, and 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride acts to increase the activity of this receptor. This increased activity of the GABAA receptor is thought to be responsible for the effects of 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride on various diseases and disorders.
Biochemical and Physiological Effects
The effects of 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride on the body are not fully understood, however, it is known to have a variety of biochemical and physiological effects. 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride has been shown to increase the activity of the GABAA receptor, which can lead to increased levels of GABA, a neurotransmitter responsible for mediating inhibitory signals in the brain. This increased activity of the GABAA receptor can lead to a variety of effects, including sedation, relaxation, and decreased anxiety. Additionally, 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride has been shown to have neuroprotective effects, as well as anti-inflammatory and analgesic effects.
Advantages and Limitations for Lab Experiments
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride has several advantages for use in laboratory experiments. 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride is relatively stable, and can be stored for long periods of time without significant degradation. Additionally, 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride is relatively easy to synthesize and can be produced in large quantities. However, 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride also has some limitations for use in laboratory experiments. 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride is not water soluble, and must be dissolved in an organic solvent before use. Additionally, 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride is relatively expensive and may not be suitable for use in large-scale experiments.
Future Directions
The potential future directions for 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride are numerous. 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride could be studied for its potential use in the treatment of other diseases and disorders, such as epilepsy, schizophrenia, and bipolar disorder. Additionally, 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride could be studied for its potential use in laboratory experiments, such as drug screening, structure-activity relationship studies, and enzyme inhibition studies. Additionally, 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride could be studied for its potential use in drug delivery systems and as an adjunct to existing therapies. Finally, 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride could be studied for its potential use in the development of novel therapeutic agents.
Synthesis Methods
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride is synthesized through a process known as the Mannich reaction. This reaction involves the condensation of an amine, an aldehyde, and a carboxylic acid in the presence of a base, typically a tertiary amine or an alkoxide. The reaction produces a β-amino ketone, which is then converted to 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride through a series of reactions.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride involves the reaction of oxan-4-ylmethylamine with azetidin-3-one followed by the addition of hydrochloric acid to form the dihydrochloride salt.", "Starting Materials": ["Oxan-4-ylmethylamine", "Azetidin-3-one", "Hydrochloric acid"], "Reaction": [ "Step 1: Oxan-4-ylmethylamine is reacted with azetidin-3-one in the presence of a suitable solvent and a catalyst to form 1-[(oxan-4-yl)methyl]azetidin-3-amine.", "Step 2: The resulting amine is then treated with hydrochloric acid to form the dihydrochloride salt of 1-[(oxan-4-yl)methyl]azetidin-3-amine." ] } | |
CAS RN |
2763756-70-1 |
Product Name |
1-[(oxan-4-yl)methyl]azetidin-3-amine dihydrochloride |
Molecular Formula |
C9H20Cl2N2O |
Molecular Weight |
243.2 |
Purity |
95 |
Origin of Product |
United States |
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